Cas no 23229-26-7 (2,5-Dibromopyrazine)

2,5-Dibromopyrazine Properties

Names and Identifiers

• 2,5-Dibromopyrazine
• 2,5-Dibromopyrazine 2,5-Dibromopyrazine
• 2,4-DICHLOROBENZYL BROMIDE
• 2,5-bis(bromanyl)pyrazine
• 2,5-bisbromopyrazine
• 2,5-Dibrom-pyrazin
• 2-5-dibromopyrazine
• 3,6-Dibromopyrazine
• PYRAZINE,2,5-DIBROMO
• PYRAZINE, 2,5-DIBROMO-
• 2,5-dibromo-pyrazine
• PubChem18033
• KSC201Q1T
• 2,5-Dibromopyrazine, AldrichCPR
• KIYKHEOWZLJZSB-UHFFFAOYSA-N
• STR10022
• BCP11180
• SBB054474
• CD0077
• VP40098
• PB17488
• RP08167
• TRA0079426
• EN000824
• CS-W003456
• SY009123
• 23229-26-7
• AC-5181
• DTXSID70466937
• AKOS004910669
• FT-0648965
• MFCD08061601
• A4903
• D4323
• A812481
• 2,5-Dibromopyrazine, 95% (GC)
• AM20030402
• SCHEMBL423198
• EN300-88704
• PS-3575
• Q-103274
• DB-011130
• +Expand

• MDL： MFCD08061601
• InChIKey： KIYKHEOWZLJZSB-UHFFFAOYSA-N
• Inchi： 1S/C4H2Br2N2/c5-3-1-7-4(6)2-8-3/h1-2H
• SMILES： BrC1C([H])=NC(=C([H])N=1)Br
• BRN： 111785

Computed Properties

• Exact Mass: 235.85800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 235.85847g/mol
• Heavy Atom Count: 8
• Complexity: 68.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8

Experimental Properties

• LogP: 2.00160
• PSA: 25.78000
• Refractive Index: 1.616
• Boiling Point: 234°C at 760 mmHg
• Melting Point: 45.0 to 49.0 deg-C
• Flash Point: 95.347℃
• Color/Form: Solid
• Sensitiveness: Sensitive to heat
• Density: 2.197

2,5-Dibromopyrazine Security Information

• Symbol: GHS07
• Safety Instruction： 26-36/37/39
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2,5-Dibromopyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds